Cas no 160790-11-4 (Cyclohexanecarboxylicacid, 1-[(4-chlorophenyl)sulfonyl]-, 1-methylethyl ester)

• Product Name: Cyclohexanecarboxylicacid, 1-[(4-chlorophenyl)sulfonyl]-, 1-methylethyl ester
• CAS No: 160790-11-4
• MF: C₁₆H₂₁ClO₄S
• MW: 344.853543043137
• CID: 140551
• PubChem ID: 178044
• Update Time: 2025-04-19

Cyclohexanecarboxylicacid, 1-[(4-chlorophenyl)sulfonyl]-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylicacid, 1-[(4-chlorophenyl)sulfonyl]-, 1-methylethyl ester
• Cyclohexanecarboxylic acid, 1-((4-chlorophenyl)sulfonyl)-, 1-methylethyl ester
• propan-2-yl 1-(4-chlorophenyl)sulfonylcyclohexane-1-carboxylate
• 160790-11-4
• DTXSID40166997

• Inchi： 1S/C16H21ClO4S/c1-12(2)21-15(18)16(10-4-3-5-11-16)22(19,20)14-8-6-13(17)7-9-14/h6-9,12H,3-5,10-11H2,1-2H3
• InChI Key： LPNYLIOTPZRXMH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(C1(C(=O)OC(C)C)CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 344.08503
• Monoisotopic Mass: 344.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 68.8Ų

Experimental Properties

• Density: 1.253
• Boiling Point: 470°C at 760 mmHg
• Flash Point: 238°C
• Refractive Index: 1.541
• PSA: 60.44